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Compound of Interest

Compound Name: SKF 86002 dihydrochloride

Cat. No.: B1663690

Get Quote

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently

encounter researchers struggling with the solubility and stability of SKF 86002. SKF 86002 is a

potent, orally active dual inhibitor of p38 mitogen-activated protein kinase (MAPK) and the

cyclooxygenase/5-lipoxygenase (COX/5-LOX) pathways[1][2]. It is highly effective at

suppressing TNF-α and IL-1 production in inflammatory models[3].

However, its physicochemical properties dictate strict handling protocols. The most common

root cause of experimental failure is a fundamental misunderstanding of the chemical form

being handled—specifically, the critical solubility differences between the free base and the

dihydrochloride salt.

Physicochemical Properties & Solubility Data
Before troubleshooting, it is imperative to verify which form of SKF 86002 you have purchased.

The salt form dictates your solvent choice.
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Property SKF 86002 (Free Base)
SKF 86002
Dihydrochloride

Molecular Weight 297.35 g/mol 370.27 g/mol

Water Solubility Insoluble[4] Soluble (up to 50 mM)[5]

DMSO Solubility Soluble (~60 mg/mL)[4] Soluble (~33 mg/mL)[1]

Primary Application Organic solvent-based assays
Aqueous in vitro / in vivo

assays

Mechanism of Action
To understand why precise dosing and complete dissolution are critical, we must look at the

compound's dual-inhibition mechanism. Incomplete dissolution leads to sub-therapeutic dosing,

which may only partially block these parallel inflammatory pathways.
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Mechanism of Action: SKF 86002 dual inhibition of p38 MAPK and COX/5-LOX signaling

pathways.
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Troubleshooting FAQs
Q1: I added water to my SKF 86002 and it formed a cloudy suspension. Why? Causality: You

have likely purchased the free base instead of the dihydrochloride salt. The free base lacks the

ionizable groups necessary to interact with water dipoles, making it completely insoluble in

aqueous environments[4]. Alternatively, if you do have the dihydrochloride salt, your water

might be too basic. The dihydrochloride salt is acidic; when introduced into a neutral or slightly

basic buffer, the compound deprotonates back into its hydrophobic free base form, causing

immediate precipitation. Self-Validation: Check the pH of your solvent. If using the

dihydrochloride salt, dissolve it first in unbuffered, ultrapure water (pH ~5.5) before slowly

titrating it into your final assay buffer.

Q2: My DMSO stock of SKF 86002 dihydrochloride precipitated after a month at -20°C. How

do I fix this? Causality: DMSO is highly hygroscopic. Every time you open the vial, moisture

from the ambient air condenses into the solvent[1]. Because the solubility of SKF 86002 drops

precipitously in the presence of water/DMSO mixtures, this moisture contamination forces the

compound out of solution[4]. Furthermore, repeated freeze-thaw cycles cause localized

concentration gradients that nucleate crystals. Self-Validation: To validate if your stock is

salvageable, warm the aliquot to 37°C for 10 minutes and sonicate. Centrifuge the vial at

10,000 x g for 5 minutes. If a visible pellet remains, the stock has degraded or permanently

crystallized and must be discarded.

Q3: How does the dihydrochloride salt affect my in vitro cell culture assays compared to the

free base? Causality: The addition of a dihydrochloride salt to a weakly buffered assay system

can cause a localized drop in pH. This transient acidification can stress delicate primary cells,

trigger off-target apoptosis, or alter the binding kinetics of the target kinases. Self-Validation:

Always measure the pH of your final culture media after adding the highest working

concentration of the drug. If the pH shifts by more than 0.1 units, pre-neutralize your stock with

a micro-titration of NaOH, or utilize a stronger buffering system (e.g., 25 mM HEPES) in your

media.
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Decision matrix for resolving SKF 86002 solubility and precipitation issues.

Standardized Experimental Protocols
Protocol A: Preparation of a 10 mM Aqueous Stock
(Dihydrochloride Only)
Use this protocol for in vivo dosing or aqueous-sensitive cell assays.

Equilibration: Allow the lyophilized SKF 86002 dihydrochloride vial to equilibrate to room

temperature in a desiccator for 30 minutes before opening to prevent condensation.

Calculation: Calculate the required volume of Ultrapure Water (Milli-Q, 18.2 MΩ·cm).

Example: For 5 mg of Dihydrochloride (MW 370.27), add 1.35 mL of water to achieve 10

mM.

Dissolution: Add the water to the vial. Vortex vigorously for 30 seconds.

Sonication: Place the vial in a heated ultrasonic water bath (37°C) for 5 minutes to ensure

the disruption of micro-crystals.

Validation Step: Centrifuge the solution at 10,000 x g for 3 minutes. Inspect the bottom of the

tube. A lack of a pellet validates complete dissolution.

Sterilization (Optional): Pass the solution through a 0.22 μm PTFE syringe filter. Self-

Validation: Measure the UV absorbance (at λmax) of a diluted aliquot before and after

filtration to ensure the compound did not bind to the filter membrane.

Storage: Aliquot into single-use volumes and store at -80°C for up to 6 months.
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Protocol B: Preparation of a 50 mM DMSO Stock (Free Base or
Dihydrochloride)
Use this protocol for long-term storage and high-throughput screening.

Solvent Selection: You must use newly opened, anhydrous DMSO (≥99.9% purity)[1]. Do not

use DMSO that has been sitting on the benchtop.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial. Vortex and sonicate

at room temperature until visually clear.

Validation Step: Centrifuge at 10,000 x g for 3 minutes to confirm the absence of insoluble

particulates.

Moisture-Controlled Aliquoting: Divide the stock into amber, air-tight glass vials.

Argon Purging: Before capping, gently purge the headspace of each vial with Argon gas.

This displaces moisture-rich ambient air, preventing hygroscopic degradation during storage.

Storage: Store at -80°C. Avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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